Cas no 2034361-29-8 (REMJVALSESGAFK-UHFFFAOYSA-N)
REMJVALSESGAFK-UHFFFAOYSA-N Chemical and Physical Properties
Names and Identifiers
-
- REMJVALSESGAFK-UHFFFAOYSA-N
-
- Inchi: 1S/C19H18N4O3S/c24-18-11-16(22-23(18)14-4-2-1-3-5-14)21-19(25)13-6-8-20-17(10-13)26-15-7-9-27-12-15/h1-6,8,10-11,15,22H,7,9,12H2,(H,21,25)
- InChI Key: IHYZNZGSSLCSHF-UHFFFAOYSA-N
- SMILES: C1(OC2CCSC2)=NC=CC(C(NC2NN(C3=CC=CC=C3)C(=O)C=2)=O)=C1
REMJVALSESGAFK-UHFFFAOYSA-N Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6475-7277-2μmol |
N-(5-hydroxy-1-phenyl-1H-pyrazol-3-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide |
2034361-29-8 | 90%+ | 2μl |
$57.0 | 2023-07-05 | |
| Life Chemicals | F6475-7277-5μmol |
N-(5-hydroxy-1-phenyl-1H-pyrazol-3-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide |
2034361-29-8 | 90%+ | 5μl |
$63.0 | 2023-07-05 | |
| Life Chemicals | F6475-7277-10μmol |
N-(5-hydroxy-1-phenyl-1H-pyrazol-3-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide |
2034361-29-8 | 90%+ | 10μl |
$69.0 | 2023-07-05 | |
| Life Chemicals | F6475-7277-20μmol |
N-(5-hydroxy-1-phenyl-1H-pyrazol-3-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide |
2034361-29-8 | 90%+ | 20μl |
$79.0 | 2023-07-05 | |
| Life Chemicals | F6475-7277-1mg |
N-(5-hydroxy-1-phenyl-1H-pyrazol-3-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide |
2034361-29-8 | 90%+ | 1mg |
$54.0 | 2023-07-05 | |
| Life Chemicals | F6475-7277-2mg |
N-(5-hydroxy-1-phenyl-1H-pyrazol-3-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide |
2034361-29-8 | 90%+ | 2mg |
$59.0 | 2023-07-05 | |
| Life Chemicals | F6475-7277-3mg |
N-(5-hydroxy-1-phenyl-1H-pyrazol-3-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide |
2034361-29-8 | 90%+ | 3mg |
$63.0 | 2023-07-05 | |
| Life Chemicals | F6475-7277-4mg |
N-(5-hydroxy-1-phenyl-1H-pyrazol-3-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide |
2034361-29-8 | 90%+ | 4mg |
$66.0 | 2023-07-05 | |
| Life Chemicals | F6475-7277-5mg |
N-(5-hydroxy-1-phenyl-1H-pyrazol-3-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide |
2034361-29-8 | 90%+ | 5mg |
$69.0 | 2023-07-05 | |
| Life Chemicals | F6475-7277-10mg |
N-(5-hydroxy-1-phenyl-1H-pyrazol-3-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide |
2034361-29-8 | 90%+ | 10mg |
$79.0 | 2023-07-05 |
REMJVALSESGAFK-UHFFFAOYSA-N Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on REMJVALSESGAFK-UHFFFAOYSA-N
Introduction to Compound CAS No. 2034361-29-8 and Product Name: REMJVALSESGAFK-UHFFFAOYSA-N
Compound CAS No. 2034361-29-8 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique registration number, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial laboratories worldwide. The product name REMJVALSESGAFK-UHFFFAOYSA-N is a systematic identifier derived from the compound's molecular structure, providing researchers with a standardized way to refer to this chemical entity.
The biological activity of CAS No. 2034361-29-8 has been extensively explored in recent years, particularly in the context of its potential applications in drug discovery. Researchers have been particularly interested in its interactions with various biological targets, including enzymes and receptors that play crucial roles in maintaining homeostasis and responding to pathogens. Preliminary studies have suggested that this compound may modulate key signaling pathways involved in inflammation and immune response, making it a candidate for therapeutic intervention in conditions such as autoimmune disorders and chronic inflammatory diseases.
In the realm of pharmaceutical innovation, the synthesis and characterization of CAS No. 2034361-29-8 have been refined through advanced chemical methodologies. The systematic name REMJVALSESGAFK-UHFFFAOYSA-N reflects the compound's structural framework, which includes specific functional groups that contribute to its unique properties. The use of high-resolution spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), has enabled researchers to elucidate the molecular structure with high precision. These analytical methods are essential for ensuring the purity and consistency of the compound, which are critical factors in subsequent biological testing.
Recent advancements in computational chemistry have further enhanced the understanding of CAS No. 2034361-29-8's behavior. Molecular modeling and docking studies have been employed to predict how this compound interacts with its biological targets at the atomic level. These simulations provide valuable insights into the binding affinity and mechanism of action, guiding the design of more effective derivatives. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery, streamlining the process from initial hit identification to lead optimization.
The pharmacokinetic properties of CAS No. 2034361-29-8 are another area of active investigation. Researchers are evaluating how this compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is essential for determining appropriate dosing regimens and predicting potential side effects. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and liquid chromatography-mass spectrometry (LC-MS), are used to monitor the compound's concentration over time in biological matrices. This information is crucial for optimizing therapeutic efficacy while minimizing adverse effects.
One of the most exciting aspects of CAS No. 2034361-29-8 is its potential in targeted therapy applications. By selectively interacting with specific biological pathways or receptors, this compound may offer a more precise approach to treating diseases compared to traditional broad-spectrum drugs. For instance, studies have indicated that it may have a role in modulating the activity of certain enzymes implicated in cancer progression or neurodegenerative disorders. The ability to fine-tune molecular interactions through structural modifications holds great promise for developing personalized medicine strategies.
The synthetic pathways used to produce CAS No. 2034361-29-8 are also a subject of interest among synthetic chemists. The development of efficient synthetic routes not only ensures a stable supply of the compound but also allows for modifications that can enhance its biological activity or reduce production costs. Techniques such as catalytic asymmetric synthesis and flow chemistry have been explored to improve yield and selectivity during manufacturing processes. These innovations are critical for translating laboratory discoveries into viable therapeutic options.
In conclusion, Compound CAS No. 2034361-29-8 represents a significant advancement in pharmaceutical research, with its product name REMJVALSESGAFK-UHFFFAOYSA-N serving as a precise identifier for this chemical entity. Its potential applications in modulating key biological pathways highlight its importance as a candidate for future drug development efforts. Through interdisciplinary approaches combining experimental chemistry with computational modeling and pharmacokinetic studies, researchers are poised to unlock new therapeutic possibilities with this compound.
2034361-29-8 (REMJVALSESGAFK-UHFFFAOYSA-N) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)